Cas no 2227862-24-8 ((1R)-1-(2-bromopyridin-3-yl)ethan-1-ol)

(1R)-1-(2-bromopyridin-3-yl)ethan-1-ol structure
2227862-24-8 structure
Product Name:(1R)-1-(2-bromopyridin-3-yl)ethan-1-ol
CAS No:2227862-24-8
MF:C7H8BrNO
MW:202.04852104187
CID:5888722
PubChem ID:93492408
Update Time:2023-12-26

(1R)-1-(2-bromopyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(2-Bromopyridin-3-yl)ethanol
    • (R)-1-(2-Bromopyridin-3-yl)ethan-1-ol
    • 3-Pyridinemethanol, 2-bromo-α-methyl-, (αR)-
    • (1R)-1-(2-bromopyridin-3-yl)ethan-1-ol
    • SCHEMBL23489987
    • 2227862-24-8
    • EN300-1905196
    • Inchi: 1S/C7H8BrNO/c1-5(10)6-3-2-4-9-7(6)8/h2-5,10H,1H3/t5-/m1/s1
    • InChI Key: FLTIQQANTYJKSL-RXMQYKEDSA-N
    • SMILES: C1(Br)=NC=CC=C1[C@@H](C)O

Computed Properties

  • Exact Mass: 200.97893g/mol
  • Monoisotopic Mass: 200.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • Density: 1.555±0.06 g/cm3(Predicted)
  • Boiling Point: 309.9±27.0 °C(Predicted)
  • pka: 13.03±0.20(Predicted)

(1R)-1-(2-bromopyridin-3-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1905196-0.05g
(1R)-1-(2-bromopyridin-3-yl)ethan-1-ol
2227862-24-8
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$1020.0 2023-09-18
Enamine
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$1117.0 2023-09-18
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
EN300-1905196-10.0g
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Enamine
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